Cas no 1805140-98-0 (4-Bromomethyl-3-fluoro-2-iodopyridine)

• Product Name: 4-Bromomethyl-3-fluoro-2-iodopyridine
• CAS No: 1805140-98-0
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901609
• Update Time: 2025-11-01

4-Bromomethyl-3-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3-fluoro-2-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-3-4-1-2-10-6(9)5(4)8/h1-2H,3H2
• InChI Key： YTCDJCYKDJASAI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromomethyl-3-fluoro-2-iodopyridine

Introduction to 4-Bromomethyl-3-fluoro-2-iodopyridine (CAS No. 1805140-98-0)

4-Bromomethyl-3-fluoro-2-iodopyridine (CAS No. 1805140-98-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique substitution pattern, featuring a bromomethyl group, a fluorine atom, and an iodine atom on a pyridine ring. The combination of these functional groups endows the molecule with a diverse range of chemical properties, making it an attractive candidate for various applications.

The pyridine ring, a fundamental structure in organic chemistry, is known for its aromaticity and the ability to form stable complexes with metal ions. The presence of the bromomethyl group provides a reactive site for further functionalization, while the fluorine and iodine atoms introduce electronic and steric effects that can influence the compound's reactivity and biological activity. These features make 4-Bromomethyl-3-fluoro-2-iodopyridine a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of new pharmaceuticals that target specific biological pathways. 4-Bromomethyl-3-fluoro-2-iodopyridine has shown promise as a building block for the synthesis of compounds with potential therapeutic applications. For instance, studies have explored its use in the development of inhibitors for various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

A notable example is its application in the synthesis of pyridine-based inhibitors of protein kinases. Protein kinases are key regulators of cellular processes and are often dysregulated in cancer. Research has demonstrated that derivatives of 4-Bromomethyl-3-fluoro-2-iodopyridine can selectively inhibit specific kinases, thereby disrupting cancer cell proliferation and survival. This makes it a valuable tool in the design of targeted therapies.

Beyond its role in drug discovery, 4-Bromomethyl-3-fluoro-2-iodopyridine has also found applications in materials science and chemical biology. The bromomethyl group can be used to introduce cross-linking agents or other functional groups, enhancing the material properties of polymers and coatings. Additionally, the compound's ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and sensors.

The synthesis of 4-Bromomethyl-3-fluoro-2-iodopyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, halogenation steps, and coupling reactions. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of safety and handling, it is important to note that while 4-Bromomethyl-3-fluoro-2-iodopyridine is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

To summarize, 4-Bromomethyl-3-fluoro-2-iodopyridine (CAS No. 1805140-98-0) is a multifunctional compound with broad applications in medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Its unique chemical structure offers numerous opportunities for further exploration and development, making it an important molecule for researchers and industry professionals alike.